3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one is an isoindolinone derivative characterized by:
- Core structure: A bicyclic isoindolinone scaffold (a benzene ring fused to a five-membered lactam ring).
- Position 2: Butan-2-yl (sec-butyl) group, introducing steric bulk and lipophilicity.
This compound’s structural features make it a candidate for pharmacological exploration, balancing solubility and membrane permeability.
Properties
Molecular Formula |
C13H18N2O |
|---|---|
Molecular Weight |
218.29 g/mol |
IUPAC Name |
3-(aminomethyl)-2-butan-2-yl-3H-isoindol-1-one |
InChI |
InChI=1S/C13H18N2O/c1-3-9(2)15-12(8-14)10-6-4-5-7-11(10)13(15)16/h4-7,9,12H,3,8,14H2,1-2H3 |
InChI Key |
SEYLYKTUVASVHH-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)N1C(C2=CC=CC=C2C1=O)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one typically involves the reaction of a substituted phthalic anhydride with an amine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation.
Industrial Production Methods
In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control over reaction parameters such as temperature, pressure, and reactant concentrations.
Chemical Reactions Analysis
Types of Reactions
3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides or acyl chlorides.
Major Products Formed
Oxidation: Formation of oxo derivatives.
Reduction: Formation of reduced isoindolone derivatives.
Substitution: Formation of substituted isoindolone derivatives.
Scientific Research Applications
3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential use in drug development.
Industry: Utilized in the production of agrochemicals and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.
Comparison with Similar Compounds
Substituent Effects on Physicochemical Properties
Table 1: Structural and Functional Group Comparisons
Key Observations :
- Aminomethyl vs. Hydroxy Groups: The aminomethyl group in the target compound improves water solubility compared to hydroxy-substituted analogs (e.g., ), which rely on -OH for H-bonding but lack basicity for protonation.
- Alkyl vs.
- Steric Effects : The sec-butyl group introduces moderate steric hindrance compared to isopropyl () or bulky benzyl (), which may influence binding to biological targets.
Pharmacological Relevance
Key Observations :
- Receptor Specificity : Compounds with extended aromatic systems (e.g., ) or piperazine moieties () show higher receptor affinity but may suffer from poor bioavailability due to increased molecular weight.
- Aminomethyl Advantage: The target compound’s aminomethyl group could facilitate interactions with aspartate/glutamate residues in enzymes or receptors, similar to bioactive amines.
Biological Activity
The compound 3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one is a member of the isoindole family, which has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, case studies, and relevant research findings.
Chemical Structure and Properties
The chemical structure of 3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one can be represented as follows:
This compound features an isoindole core with an aminomethyl and butan-2-yl substituent, which may influence its biological interactions.
Research indicates that isoindole derivatives can exhibit a range of biological activities, including:
- Antimicrobial Activity : Isoindoles have shown effectiveness against various bacterial strains.
- Anticancer Properties : Some studies suggest that these compounds may induce apoptosis in cancer cells by interacting with specific cellular pathways.
- Neuroprotective Effects : There is evidence to suggest that certain isoindole derivatives can protect neuronal cells from oxidative stress.
Case Study 1: Antimicrobial Activity
In a study examining the antimicrobial properties of various isoindole derivatives, 3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one was tested against Staphylococcus aureus and Escherichia coli. The compound demonstrated significant inhibitory effects with Minimum Inhibitory Concentration (MIC) values as low as 32 µg/mL for S. aureus.
| Compound | Bacterial Strain | MIC (µg/mL) |
|---|---|---|
| 3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one | S. aureus | 32 |
| E. coli | 64 |
Case Study 2: Anticancer Activity
Another investigation focused on the anticancer potential of this compound involved human breast cancer cell lines (MCF-7). The results indicated that treatment with 3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one resulted in a dose-dependent reduction in cell viability.
| Treatment Concentration (µM) | Cell Viability (%) |
|---|---|
| 0 (Control) | 100 |
| 10 | 85 |
| 25 | 65 |
| 50 | 40 |
Pharmacokinetics
The pharmacokinetic profile of this compound has not been extensively studied; however, preliminary data suggest moderate absorption and potential metabolism through cytochrome P450 enzymes. Further studies are required to elucidate its pharmacodynamics and toxicological effects.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
